N-[2-(3,4-dimethoxyphenyl)ethyl]-1-[3-(2-isoxazolidinyl)propanoyl]-N-methyl-3-piperidinamine

• IUPAC Name: 1-[3-[2-(3,4-dimethoxyphenyl)ethyl-methylamino]piperidin-1-yl]-3-(1,2-oxazolidin-2-yl)propan-1-one
• InChI: InChI=1S/C22H35N3O4/c1-23(13-9-18-7-8-20(27-2)21(16-18)28-3)19-6-4-11-24(17-19)22(26)10-14-25-12-5-15-29-25/h7-8,16,19H,4-6,9-15,17H2,1-3H3
• InChI Key: JIJOMSRUMOUFDJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC(=C(C=C1)OC)OC)C2CCCN(C2)C(=O)CCN3CCCO3
• Molecular Formula: C22H35N3O4
• Molecular Weight: 405.5 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-1-[3-(2-isoxazolidinyl)propanoyl]-N-methyl-3-piperidinamine is a useful research compound. Its molecular formula is C22H35N3O4 and its molecular weight is 405.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 405.26275661 g/mol and the complexity rating of the compound is 506. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Novel Chemical Entities and Their Pharmacological Potentials

Research has highlighted the development and synthesis of various chemical entities, including compounds related to N-[2-(3,4-dimethoxyphenyl)ethyl]-1-[3-(2-isoxazolidinyl)propanoyl]-N-methyl-3-piperidinamine, demonstrating their significance in pharmacological studies. For instance, compounds exhibiting selective and reversible antagonism of receptors, and those showing promise in anti-Alzheimer's, antimicrobial, and anti-proliferative activities have been synthesized and evaluated (Andersen et al., 2013; Al-Wahaibi et al., 2021).

Chemical Synthesis and Molecular Design

Studies have also focused on the synthesis of complex molecules with potential therapeutic effects, showcasing the compound's role in the creation of new molecules with desired biological activities. This includes the development of anticonvulsant and antinociceptive agents, highlighting the compound's utility in generating new pharmacological profiles (Kamiński et al., 2016).

Exploration of Chemical Structures for Therapeutic Use

Further research has delved into the structure-activity relationships (SAR) of related compounds, underscoring their potential in therapeutic applications. These investigations provide insights into the molecular frameworks necessary for specific biological actions, such as aromatase inhibition, which is crucial for developing treatments for conditions like hormone-dependent cancers (Hartmann & Batzl, 1986).

Advancements in Chemical and Pharmacological Research

The compound's derivatives have been explored for their potential in addressing various health conditions, reflecting the breadth of scientific inquiry into its applications. These studies span antimicrobial activities, cancer therapy, and the development of agents with potential utility in treating neurological disorders, showcasing the compound's versatile role in drug discovery and development (Gupta et al., 2020).